Fluoresceinamine Maleic Acid Monoamide
Overview
Description
Fluoresceinamine Maleic Acid Monoamide is a biochemical reagent that can be used as a biological material or organic compound for life science related research . It is not intended for use in patients .
Molecular Structure Analysis
The molecular weight of Fluoresceinamine Maleic Acid Monoamide is 445.38 and its formula is C24H15NO8 . The SMILES representation of its structure is O=C(O)/C=C\C(NC1=CC=2C(OC3(C4=C(OC5=C3C=CC(O)=C5)C=C(O)C=C4)C2=C1)=O)=O .Physical And Chemical Properties Analysis
Fluoresceinamine Maleic Acid Monoamide is expected to have high thermal stability, similar to other maleic acid compounds . It is typically stored under recommended conditions as specified in the Certificate of Analysis .Scientific Research Applications
Biological Chemistry
Fluoresceinamine Maleic Acid Monoamide is used as a pH-sensitive probe in biological systems . The potential of hydrogen (pH) is one of the most relevant parameters characterizing aqueous solutions. In biology, pH is intrinsically linked to cellular life since all metabolic pathways are implicated into ionic flows . The most common technique to obtain these data in analytical chemistry is to directly measure potential between two electrodes. In biological systems, this information has to be recovered in-situ without any physical interaction . Fluorescent pH-sensitive probes like Fluoresceinamine Maleic Acid Monoamide are developed based on their non-invasive optical properties .
Biochemical Assay Reagent
Fluoresceinamine Maleic Acid Monoamide is used as a biochemical assay reagent . Biochemical assays are essential in medicine, biology, and molecular biology to quantify different types of analytes. The compound is used in various biochemical assays, where it can interact with other biological materials or organic compounds for life science related research.
Biological Imaging
Fluoresceinamine Maleic Acid Monoamide is used for targeted probes for specific imaging . The use of fluorescein as a pH-sensitive probe has shed new light on biological applications, including targeted probes for specific imaging .
Bacterial Growth Monitoring
Fluoresceinamine Maleic Acid Monoamide is used for flexible monitoring of bacterial growth . The use of fluorescein as a pH-sensitive probe has shed new light on biological applications, including flexible monitoring of bacterial growth .
Biomedical Applications
Fluoresceinamine Maleic Acid Monoamide is used in various biomedical applications . The use of fluorescein as a pH-sensitive probe has shed new light on biological applications, including biomedical applications .
Production of Fluorescent Labeling Reagents
Fluoresceinamine Maleic Acid Monoamide is used in the production of fluorescent labeling reagents . The use of Fluoresceinamine Maleic Acid Monoamide in the production of fluorescent labeling reagents has improved the detection of various biological molecules in research.
Safety and Hazards
Mechanism of Action
Target of Action
Fluoresceinamine Maleic Acid Monoamide is primarily used as a biochemical reagent . It is an intermediate in the production of fluorescent labeling reagents . .
Result of Action
The primary result of Fluoresceinamine Maleic Acid Monoamide’s action is the fluorescent labeling of target molecules, which allows for their detection and visualization under fluorescence microscopy . .
properties
IUPAC Name |
(Z)-4-[(3',6'-dihydroxy-3-oxospiro[2-benzofuran-1,9'-xanthene]-5-yl)amino]-4-oxobut-2-enoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H15NO8/c26-13-2-5-17-19(10-13)32-20-11-14(27)3-6-18(20)24(17)16-4-1-12(9-15(16)23(31)33-24)25-21(28)7-8-22(29)30/h1-11,26-27H,(H,25,28)(H,29,30)/b8-7- |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QNSPCTIVGNRMCN-FPLPWBNLSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(C=C1NC(=O)C=CC(=O)O)C(=O)OC23C4=C(C=C(C=C4)O)OC5=C3C=CC(=C5)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC2=C(C=C1NC(=O)/C=C\C(=O)O)C(=O)OC23C4=C(C=C(C=C4)O)OC5=C3C=CC(=C5)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H15NO8 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60446268 |
Source
|
| Record name | Fluoresceinamine Maleic Acid Monoamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60446268 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
445.4 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Fluoresceinamine Maleic Acid Monoamide | |
CAS RN |
75900-74-2 |
Source
|
| Record name | Fluoresceinamine Maleic Acid Monoamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60446268 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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